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Compound of Interest

Compound Name: Omeprazole-d3 Sulfone

Cat. No.: B602692 Get Quote

This technical guide provides a comprehensive overview of the Certificate of Analysis (CoA)

and purity assessment of Omeprazole-d3 Sulfone, a deuterated analog of an Omeprazole

metabolite. This document is intended for researchers, scientists, and drug development

professionals who require a thorough understanding of the analytical characterization of this

stable isotope-labeled compound.

Certificate of Analysis (CoA) Data
A Certificate of Analysis for Omeprazole-d3 Sulfone provides critical information regarding its

identity, purity, and quality. The following table summarizes typical data found on a CoA for this

compound, compiled from various sources.
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Parameter Typical Specification Example Data Analytical Method

Appearance
White to off-white

solid
White solid[1][2][3][4] Visual Inspection

Purity (Chemical) ≥95% 99.5%[1][4]

High-Performance

Liquid

Chromatography

(HPLC)

Isotopic Purity

(Deuterium)
≥98% atom D 99% atom D[1][2][3][4]

Mass Spectrometry

(MS) or Nuclear

Magnetic Resonance

(NMR)

Identity Conforms to structure Conforms ¹H-NMR, MS[1][2]

Molecular Formula C₁₇H₁₆D₃N₃O₄S C₁₇H₁₆D₃N₃O₄S[5]

Elemental Analysis or

High-Resolution Mass

Spectrometry (HRMS)

Molecular Weight 364.43 g/mol 364.43[5]
Mass Spectrometry

(MS)

CAS Number 1189891-71-1 1189891-71-1[5][6][7] -

Storage Conditions
-20°C, protect from

light

Store at -20°C in a dry

place away from direct

sunlight.[1][5]

-

Experimental Protocols
The determination of purity and identity of Omeprazole-d3 Sulfone requires a combination of

analytical techniques.[8][9] The following sections detail the methodologies for the key

experiments.

2.1. High-Performance Liquid Chromatography (HPLC) for Chemical Purity

A stability-indicating reverse-phase HPLC method is a common approach for determining the

chemical purity of Omeprazole and its related substances, including the sulfone derivative.[10]
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[11]

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C8 or C18 column (e.g., 125 mm x 4.6 mm, 5 µm particle size) is often used.[11]

Mobile Phase: A gradient elution is typically employed. For example:

Mobile Phase A: A buffer solution such as 10 mM ammonium acetate in water.[10]

Mobile Phase B: An organic solvent mixture like methanol and acetonitrile.[10]

Flow Rate: A typical flow rate is 0.8 to 1.0 mL/min.[10][11]

Column Temperature: Maintained at a constant temperature, for instance, 25°C.[10]

Detection: UV detection at a wavelength of 280 nm or 305 nm.[10]

Sample Preparation: The Omeprazole-d3 Sulfone sample is accurately weighed and

dissolved in a suitable solvent, such as a mixture of the mobile phase components, to a

known concentration.

Data Analysis: The purity is calculated based on the area percentage of the main peak

relative to the total area of all peaks in the chromatogram.

2.2. Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is a crucial technique for confirming the molecular weight and assessing the

isotopic purity of deuterated compounds.[9] Electrospray Ionization (ESI) is a common

ionization source for this type of analysis.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatograph (LC-MS).

Ionization Mode: Positive Electrospray Ionization (ESI+).

Data Acquisition: The instrument is set to scan a mass-to-charge (m/z) range that includes

the expected molecular ion of Omeprazole-d3 Sulfone. For example, a peak at m/z =

381.14 would correspond to the [M+H]⁺ of a related Omeprazole-d3 Sulfone N-Oxide.[1]
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Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or

acetonitrile) and infused into the mass spectrometer.

Data Analysis: The resulting mass spectrum is analyzed to confirm the presence of the

expected molecular ion peak. The isotopic distribution is examined to determine the degree

of deuterium incorporation by comparing the relative intensities of the peaks corresponding

to the d0, d1, d2, and d3 species.[9]

2.3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy provides detailed information about the molecular structure and is used to

confirm the position of deuterium labeling.[9]

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or 600 MHz).

¹H-NMR (Proton NMR):

Purpose: To confirm the overall structure and the absence of protons at the deuterated

positions.

Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., DMSO-d₆ or

CDCl₃).[1][12]

Data Analysis: The ¹H-NMR spectrum is compared to that of the non-deuterated standard.

The disappearance or significant reduction of the signal corresponding to the methoxy

group protons confirms successful deuteration.[9]

²H-NMR (Deuterium NMR):

Purpose: To directly detect the deuterium nuclei and confirm their chemical environment.

Sample Preparation: Similar to ¹H-NMR.

Data Analysis: The presence of a signal in the ²H-NMR spectrum at the expected chemical

shift confirms the presence and location of the deuterium atoms.[9]
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3.1. Experimental Workflow for Purity Analysis

The following diagram illustrates a typical workflow for the comprehensive analysis of

Omeprazole-d3 Sulfone purity.
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Caption: Workflow for the analytical characterization of Omeprazole-d3 Sulfone.
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3.2. Relationship between Omeprazole and Related Substances

This diagram shows the relationship between Omeprazole and its key impurities, including the

sulfone derivative. The formation of Omeprazole Sulfone is often a result of over-oxidation

during the synthesis of Omeprazole.[12][13][14]
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Caption: Synthetic relationship of Omeprazole and its sulfone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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